Cas no 350989-54-7 (Ethyl 2-amino-4-(3-chlorophenyl)-5-methylthiophene-3-carboxylate)

• Product Name: Ethyl 2-amino-4-(3-chlorophenyl)-5-methylthiophene-3-carboxylate
• CAS No: 350989-54-7
• MF: C₁₄H₁₄ClNO₂S
• MW: 295.78446149826
• MDL: MFCD01922200
• CID: 853419
• PubChem ID: 903832
• Update Time: 2026-04-29

Ethyl 2-amino-4-(3-chlorophenyl)-5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-(3-chlorophenyl)-5-methylthiophene-3-carboxylate
• 2-Amino-4-(3-chloro-phenyl)-5-methyl-thiophene-3-carboxylic acid ethyl ester
• ethyl 2-amino-4-(3-chlorophenyl)-5-methyl-3-thiophenecarboxylate
• AC1LIGRO
• AC1Q335N
• AK-968
• ALBB-001777
• CTK4H3554
• MolPort-000-886-155

• MDL： MFCD01922200
• Inchi： InChI=1S/C14H14ClNO2S/c1-3-18-14(17)12-11(8(2)19-13(12)16)9-5-4-6-10(15)7-9/h4-7H,3,16H2,1-2H3
• InChI Key： GEHMIIDYUWPPLX-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(N)SC(=C1C2=CC(=CC=C2)Cl)C

Computed Properties

• Exact Mass: 295.04300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 80.56000
• LogP: 4.71700

Ethyl 2-amino-4-(3-chlorophenyl)-5-methylthiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on Ethyl 2-amino-4-(3-chlorophenyl)-5-methylthiophene-3-carboxylate

Comprehensive Overview of Ethyl 2-amino-4-(3-chlorophenyl)-5-methylthiophene-3-carboxylate (CAS No. 350989-54-7)

Ethyl 2-amino-4-(3-chlorophenyl)-5-methylthiophene-3-carboxylate (CAS No. 350989-54-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the thiophene family, a class of heterocyclic compounds known for their versatility in drug design and material science. The presence of the 3-chlorophenyl and methylthiophene moieties enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for thiophene derivatives has surged, driven by their role in developing novel therapeutics and functional materials. Researchers are particularly interested in Ethyl 2-amino-4-(3-chlorophenyl)-5-methylthiophene-3-carboxylate due to its potential as a building block for small-molecule inhibitors and bioactive compounds. Its carboxylate ester group offers flexibility for further chemical modifications, enabling the creation of derivatives with tailored properties for specific applications.

The compound’s CAS No. 350989-54-7 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Users often inquire about its synthesis methods, physicochemical properties, and applications in drug discovery. For instance, questions like "How to synthesize Ethyl 2-amino-4-(3-chlorophenyl)-5-methylthiophene-3-carboxylate?" or "What are the uses of thiophene carboxylates in medicine?" are common in search engines, highlighting the need for detailed technical information.

From a structural perspective, the amino and ester functional groups in this compound provide sites for hydrogen bonding and ester hydrolysis, respectively. These features are critical in medicinal chemistry, where molecular interactions dictate biological activity. The 3-chlorophenyl substituent further influences the compound’s electronic properties, potentially enhancing its affinity for specific biological targets. Such characteristics make it a subject of interest in structure-activity relationship (SAR) studies.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for Ethyl 2-amino-4-(3-chlorophenyl)-5-methylthiophene-3-carboxylate to minimize environmental impact. Topics like "sustainable synthesis of heterocyclic compounds" or "catalytic methods for thiophene derivatives" align with current trends in scientific literature. This compound’s adaptability to catalytic processes and solvent-free reactions positions it as a candidate for greener production methods.

Beyond pharmaceuticals, Ethyl 2-amino-4-(3-chlorophenyl)-5-methylthiophene-3-carboxylate has potential applications in material science. Its conjugated system and aromaticity make it suitable for developing organic semiconductors and luminescent materials. Searches related to "thiophene-based materials" or "organic electronic compounds" often intersect with discussions about this compound, underscoring its multidisciplinary utility.

Quality control and analytical characterization are also critical for CAS No. 350989-54-7. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structure. Queries such as "analytical methods for thiophene carboxylates" or "spectroscopic data of Ethyl 2-amino-4-(3-chlorophenyl)-5-methylthiophene-3-carboxylate" reflect the need for reliable analytical protocols in research and industrial settings.

In summary, Ethyl 2-amino-4-(3-chlorophenyl)-5-methylthiophene-3-carboxylate (CAS No. 350989-54-7) is a multifaceted compound with broad applications in drug development, material science, and synthetic chemistry. Its structural complexity and functional diversity make it a valuable subject for ongoing research, aligning with contemporary interests in sustainable synthesis and functional materials. As scientific inquiries evolve, this compound will likely remain a focal point in innovative chemical solutions.